(2,4-Dibromoanilino)azanium;chloride

• IUPAC Name: (2,4-dibromoanilino)azanium;chloride
• InChI: InChI=1S/C6H6Br2N2.ClH/c7-4-1-2-6(10-9)5(8)3-4;/h1-3,10H,9H2;1H
• InChI Key: FGOIJIDSPMZMCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Br)N[NH3+].[Cl-]
• Molecular Formula: C6H7Br2ClN2
• Molecular Weight: 302.39 g/mol

Description

(2,4-Dibromoanilino)azanium;chloride is an organic salt derived from a brominated aniline derivative. Its structure consists of a protonated aniline moiety (azanium ion) with bromine substituents at the 2- and 4-positions of the benzene ring and a chloride counterion. The molecular formula is inferred as C₆H₆Br₂ClN, with a molecular weight of approximately 313.4 g/mol (based on atomic weights: Br ≈ 80, Cl ≈ 35.5, N ≈ 14).

This compound is structurally analogous to (2,4-dichlorophenyl)azanium;chloride (C₆H₆Cl₃N, molecular weight ≈ 206.5 g/mol), as seen in , but with bromine replacing chlorine. Bromine’s larger atomic radius and lower electronegativity compared to chlorine significantly alter the compound’s electronic and steric properties. Such halogen-substituted anilinium salts are often intermediates in pharmaceutical synthesis or ligands in coordination chemistry due to their ability to modulate reactivity and binding interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Anilinium Salts

(2,4-Dichlorophenyl)azanium;chloride

• Formula : C₆H₆Cl₃N
• Molecular Weight : ~206.5 g/mol
• Key Differences :
  • Electronic Effects : Chlorine’s higher electronegativity increases electron-withdrawing effects, stabilizing the azanium ion more effectively than bromine.
  • Reactivity : Chlorine’s smaller size reduces steric hindrance, making this compound more reactive in nucleophilic substitution reactions.
  • Applications : Used in agrochemicals and as a ligand in metal complexes (e.g., palladium catalysis) .

4-Sulfamoylanilinium Chloride

• Formula : C₆H₉ClN₂O₂S
• Molecular Weight : ~220.7 g/mol
• Key Differences :
  • Functional Group : The sulfonamide group (–SO₂NH₂) introduces hydrogen-bonding capabilities, enhancing solubility in polar solvents.
  • Applications : Primarily used in medicinal chemistry for antimicrobial and antitumor agents .

2-[N-(4-Chlorophenyl)ethylanilino]ethyl-dimethylazanium;chloride

• Formula : C₁₈H₂₄Cl₂N₂
• Molecular Weight : ~339.3 g/mol
• Key Differences :
  • Structure : Contains a branched alkyl chain and a 4-chlorophenyl group, leading to greater hydrophobicity.
  • Applications : Likely used in surfactant chemistry or as a phase-transfer catalyst .

Brominated vs. Chlorinated Derivatives: A Comparative Analysis

Property	(2,4-Dibromoanilino)azanium;chloride	(2,4-Dichlorophenyl)azanium;chloride
Molecular Weight	313.4 g/mol	206.5 g/mol
Halogen Atomic Radius	Br: 1.20 Å	Cl: 0.99 Å
Electronegativity	Br: 2.96	Cl: 3.16
Solubility	Lower in water (due to larger Br)	Moderate in polar solvents
Reactivity	Slower nucleophilic substitution	Faster due to smaller steric bulk

Key Insights :

• Electronic Effects : Bromine’s lower electronegativity weakens electron-withdrawing effects compared to chlorine, slightly destabilizing the azanium ion.
• Thermal Stability : Brominated compounds generally exhibit lower melting points than chlorinated analogs due to weaker intermolecular forces.

Pharmaceutical Relevance

Brominated anilinium salts are valuable intermediates in drug synthesis. For example, 4-Amino-5-chloro-2,1,3-benzothiadiazole (), a related heterocyclic compound, is used in muscle relaxants. The dibromo analog could serve as a precursor for brominated benzothiadiazoles, which may exhibit enhanced bioavailability due to bromine’s lipophilicity .